2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole

• IUPAC Name: 2-bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C4HBrClF2NS/c5-4-9-1(3(7)8)2(6)10-4/h3H
• InChI Key: AZTFHTGINDUKPX-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)Br)Cl)C(F)F
• Molecular Formula: C4HBrClF2NS
• Molecular Weight: 248.48 g/mol

Description

2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its unique chemical properties. This compound is a heterocyclic organic compound that contains both sulfur and nitrogen in its structure. It is commonly used as a building block in the synthesis of various pharmaceutical and agrochemical compounds.

Mechanism of Action

The mechanism of action of 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole is not well understood. However, it is believed to act by inhibiting various enzymes and proteins in the target organism. This results in the disruption of various cellular processes, ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole are not well studied. However, it is known to exhibit insecticidal and herbicidal properties, suggesting that it may affect the nervous system and other physiological processes in target organisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole in lab experiments is its versatility as a building block in the synthesis of various pharmaceutical and agrochemical compounds. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its potential toxicity and harmful effects on the environment.

Future Directions

There are several future directions for research involving 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole. One potential area of research is the development of new pharmaceutical and agrochemical compounds using this compound as a building block. Additionally, further studies are needed to elucidate the mechanism of action and biochemical and physiological effects of this compound. Finally, research is needed to determine the potential environmental impact of using this compound in agricultural settings.

Synthesis Methods

The synthesis of 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole involves a multi-step process that begins with the reaction of 2-aminothiazole with bromine to form 2-bromo-5-chloro-1,3-thiazole. This intermediate is then reacted with difluoromethyl iodide to form the final product.

Scientific Research Applications

2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole has been extensively studied for its potential use in the synthesis of various pharmaceutical and agrochemical compounds. It is commonly used as a building block in the synthesis of anti-cancer, anti-inflammatory, and anti-bacterial agents. Additionally, this compound has been shown to exhibit insecticidal and herbicidal properties.